BE“GHE Foundational & Exploratory

Check Availability & Pricing

1,2-Bis(trichlorosilyl)ethane safety data sheet
(SDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Bis(trichlorosilyl)ethane

Cat. No.: B1205221

An In-depth Technical Guide to the Safety Data Sheet for 1,2-Bis(trichlorosilyl)ethane

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This guide provides a comprehensive
overview of the safety data for 1,2-Bis(trichlorosilyl)ethane (CAS No. 2504-64-5), a versatile
silane compound used in various industrial and research applications, including as an
intermediate for silicones and as a coupling agent.[1][2]

Chemical and Physical Properties

1,2-Bis(trichlorosilyl)ethane is a colorless crystal or a white to light yellow powder or solid.[1]
[2] It is important to note its physical properties for safe handling and storage.
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Property Value

Molecular Formula C2HaCleSiz[2][3]

Molecular Weight 296.94 g/mol [3]

Melting Point 27-29 °C (lit.)[1]

Boiling Point 202 °C (lit)[1]

Density 1.483 g/mL at 25 °C (lit.)[1]
Refractive Index n20/D 1.475 (lit.)[1]

Flash Point 65 °C[4]

Vapor Pressure 0.492 mmHg at 25°C[5]

Hazard Identification and Classification

1,2-Bis(trichlorosilyl)ethane is classified as a hazardous chemical.[6] It is corrosive and

combustible.[7][8] The following table summarizes its GHS classification.

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[3][6]

Serious Eye Damage/Eye

Irritation

H314: Causes severe skin

burns and eye damage.[6]

Specific target organ toxicity

(single exposure)

May cause respiratory

irritation.[6]

Flammable Liquids 4

H227: Combustible liquid.[3]

GHS Pictograms: GHSO05 (Corrosion)

Signal Word: Danger|[3]

NFPA 704 Rating:
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e Health: 3 (Short exposure could cause serious temporary or moderate residual injury)[3]

o Flammability: 2 (Must be moderately heated or exposed to relatively high ambient
temperature before ignition can occur)[3]

o Reactivity: 0 (Normally stable, even under fire exposure conditions, and is not reactive with
water)[3]

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure safety when working with 1,2-
Bis(trichlorosilyl)ethane.

Handling:

Wear appropriate personal protective equipment (PPE).[3]

Use only in a well-ventilated area or under a chemical fume hood.[6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Wash hands and any exposed skin thoroughly after handling.[3][6]

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[3][6]

Do not allow contact with water.[6]

Storage:

e Store in a cool, dry, and well-ventilated place.[3][6]

o Keep the container tightly closed.[3]

e Store under an inert atmosphere.[6]

o Keep away from incompatible materials such as alcohols, amines, and oxidizing agents.[6]

e Store in a corrosives area.[6]
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Safe Handling Proper Storage

Start Handling Begin Storage

Wear Appropriate PPE

(Gloves, Goggles, Respirator) Store in Cool, Dry, Well-Ventilated Area

tep 2

Use in Well-Ventilated Area
(Fume Hood)

%tep 3

Keep Away from Ignition Sources Store Under Inert Gas

}tep 4

Avoid Contact with Water

}tep 5

Wash Thoroughly After Handling End Storage

End Handling

Click to download full resolution via product page

Keep Container Tightly Closed

Separate from Incompatible Materials
(Alcohols, Amines, Oxidizers)

Logical workflow for safe handling and storage procedures.

Emergency Procedures

In the event of an emergency, follow these first-aid and spill response measures.
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First-Aid Measures:

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Wash contaminated clothing before reuse. Consult a physician.[3][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor/physician.[3]

e Ingestion: Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an
unconscious person. Immediately call a POISON CENTER or doctor/physician.[3][6]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, COz, or alcohol-resistant foam.[6]

» Specific Hazards: Reacts violently with water.[3] Hazardous decomposition products include
carbon oxides, hydrogen chloride gas, and silicon oxides.[3]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]
Accidental Release Measures:

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas. Avoid breathing dust.[3]

e Environmental Precautions: Do not let the product enter drains.[3]

» Methods for Cleaning Up: Sweep up and shovel. Do not flush with water. Keep in suitable,
closed containers for disposal.[3]
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Emergency Event
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Flowchart of emergency response procedures.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is recommended.
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Protection Type Specification

Eye/Face Protection Use chemical safety goggles and a face shield.

i . Handle with gloves. Wear appropriate protective
Skin Protection ) )
clothing to prevent skin exposure.[3][6]

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.[6]

Stability and Reactivity

Understanding the chemical stability and reactivity of 1,2-Bis(trichlorosilyl)ethane is crucial
for preventing hazardous reactions.

o Chemical Stability: Stable under recommended storage conditions.[3]
e Reactivity: Reacts violently with water.[3][6]

» Conditions to Avoid: Exposure to moisture.[3]

e Incompatible Materials: Alcohols, amines, and oxidizing agents.[6]

e Hazardous Decomposition Products: Carbon oxides, hydrogen chloride gas, silicon oxides.

[3]

Toxicological and Ecological Information

» Toxicity: This substance causes severe skin burns and eye damage.[3] Inhalation may cause
respiratory irritation.[6] No components of this product present at levels greater than or equal
to 0.1% are identified as probable, possible or confirmed human carcinogens by IARC.[3]

o Ecotoxicity: No data available. Do not let the product enter drains.[3]

o Persistence and Degradability: This substance/mixture contains no components considered
to be either persistent, bioaccumulative and toxic (PBT), or very persistent and very
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bioaccumulative (vPvB) at levels of 0.1% or higher.[3]

Disposal Considerations

Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3] The
material can be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.[3] Dispose of the container as unused
product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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